Cas no 827340-60-3 (1H-1,4,7-Triazonine, octahydro-, phosphate (1:3))

• Product Name: 1H-1,4,7-Triazonine, octahydro-, phosphate (1:3)
• CAS No: 827340-60-3
• MF: C₆H₂₄N₃O₁₂P₃
• MW: 423.188944816589
• CID: 684438
• PubChem ID: 71417481
• Update Time: 2025-04-19

1H-1,4,7-Triazonine, octahydro-, phosphate (1:3) Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine, octahydro-, phosphate (1:3)
• phosphoric acid,1,4,7-triazonane
• Phosphoric acid--1,4,7-triazonane (3/1)
• 827340-60-3
• DTXSID10836817

• Inchi： 1S/C6H15N3.3H3O4P/c1-2-8-5-6-9-4-3-7-1;3*1-5(2,3)4/h7-9H,1-6H2;3*(H3,1,2,3,4)
• InChI Key： CFTQWPIYOAZZQK-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.P(=O)(O)(O)O.P(=O)(O)(O)O.N1CCNCCNCC1

Computed Properties

• Exact Mass: 423.05728420g/mol
• Monoisotopic Mass: 423.05728420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 94.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269Ų